1,4-Dichloro-6,7-difluorophthalazine
Overview
Description
1,4-Dichloro-6,7-difluorophthalazine (DDFP) is an organic compound with a heterocyclic structure that contains two chlorine atoms and two fluorine atoms on the 1,4-positions. It is categorized as an intermediate .
Molecular Structure Analysis
The molecular formula of 1,4-Dichloro-6,7-difluorophthalazine is C8H2Cl2F2N2 . It has a molecular weight of 235.01 g/mol. The InChI key is HNYKVDQDTDQPFA-UHFFFAOYSA-N .Scientific Research Applications
Catalysis
Exploring 1,4-Dichloro-6,7-difluorophthalazine as a ligand in catalysis could lead to the development of new catalytic systems, possibly enhancing the efficiency of chemical reactions in industrial processes.
Each of these applications represents a distinct field of research where 1,4-Dichloro-6,7-difluorophthalazine could have significant implications. The compound’s unique chemical structure makes it a versatile candidate for a variety of scientific endeavors. It’s important to note that the actual use in these applications would require extensive research and validation .
Mechanism of Action
The mechanism of action of 1,4-Dichloro-6,7-difluorophthalazine is not specified in the sources retrieved. It’s worth noting that the mechanism of action for a compound can vary depending on its application.
Safety and Hazards
properties
IUPAC Name |
1,4-dichloro-6,7-difluorophthalazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H2Cl2F2N2/c9-7-3-1-5(11)6(12)2-4(3)8(10)14-13-7/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNYKVDQDTDQPFA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1F)F)C(=NN=C2Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H2Cl2F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30743554 |
Source
|
| Record name | 1,4-Dichloro-6,7-difluorophthalazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30743554 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dichloro-6,7-difluorophthalazine | |
CAS RN |
945599-38-2 |
Source
|
| Record name | 1,4-Dichloro-6,7-difluorophthalazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30743554 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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